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Compound of Interest

Compound Name: 3-Fluoro-2-methylpyridine

Cat. No.: B130116 Get Quote

For Immediate Reference: Key Safety and Logistical Information

This guide provides essential safety protocols and logistical plans for researchers, scientists,

and drug development professionals handling 3-Fluoro-2-methylpyridine (CAS No. 15931-15-

4). Adherence to these procedures is critical for ensuring personal safety and operational

integrity in the laboratory.

Hazard Identification and Classification
3-Fluoro-2-methylpyridine is classified under the Globally Harmonized System (GHS) with

the following primary hazards.[1] It is crucial to recognize these risks before commencing any

work.

Flammable Liquid and Vapor (H226)[1]

Causes Skin Irritation (H315)[1]

Causes Serious Eye Irritation (H319)[1]

May Cause Respiratory Irritation (H335)[1]

The signal word for this chemical is Warning.[1]
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A systematic approach to handling 3-Fluoro-2-methylpyridine minimizes risk. The following

sections provide step-by-step guidance for each phase of the chemical's lifecycle in the

laboratory.

Engineering Controls and Personal Protective
Equipment (PPE)
All work with 3-Fluoro-2-methylpyridine must be conducted in a certified chemical fume hood

to minimize inhalation exposure.[2] Ensure that an emergency eyewash station and safety

shower are readily accessible.[2][3]

The selection of appropriate Personal Protective Equipment (PPE) is the primary barrier

against exposure. The following table summarizes the required PPE.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face

Chemical safety goggles with

side shields or a full-face

shield.

Protects against splashes that

can cause serious eye

irritation.[2][3]

Skin Protection

- Gloves: Butyl rubber or

laminate film (SilverShield)

gloves are recommended for

prolonged contact. Neoprene

or nitrile gloves may be used

for incidental splash protection

but must be changed

immediately upon contact.[4]

[5] - Lab Coat: A flame-

retardant, fully-buttoned lab

coat. - Clothing: Long pants

and closed-toe shoes are

mandatory.

Prevents skin contact, which

can cause irritation and

potential absorption.[2][3]

Pyridine and its derivatives can

permeate common glove

materials; selecting the correct

type is critical.

Respiratory

- A NIOSH/MSHA-approved

respirator with an organic

vapor cartridge may be

necessary if ventilation is

inadequate or for handling

large quantities or spills.[2][3]

Minimizes the inhalation of

vapors, which are known to

cause respiratory tract

irritation.[1]

Glove Selection Guidance: Data for pyridine indicates that nitrile gloves offer poor to fair

resistance, with breakthrough times often less than 30 minutes for incidental contact.[6] For

extended handling, more robust materials are necessary.
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Glove Material
Breakthrough Time
(Pyridine)

Recommendation

Butyl Rubber > 480 minutes
Excellent (Recommended for

prolonged use)

Laminate Film (e.g.,

SilverShield/4H)
> 480 minutes

Excellent (Recommended for

prolonged use)

Neoprene 60 - 120 minutes
Good (Suitable for moderate-

duration tasks)

Nitrile < 10 - 30 minutes
Poor to Fair (For incidental

splash only)

Latex < 10 minutes Not Recommended

Note: Data is for Pyridine and should be used as a guideline. Always inspect gloves before use

and change them immediately if contamination is suspected.[4][5]

Safe Handling and Storage Protocol
Handling:

Avoid breathing vapors or mist.[2]

Do not get in eyes, on skin, or on clothing.[2]

Use only non-sparking tools and take precautionary measures against static discharges.[2]

Ground and bond containers when transferring material.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Recommended storage temperature is between 0-8°C.[7]
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Store locked up.[2]

Keep segregated from incompatible materials such as strong oxidizers, acids, acid chlorides,

and chloroformates.[2]

Spill Management Plan
Immediate and correct response to a spill is critical to prevent injury and further contamination.

Emergency Spill Response Workflow
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Spill Occurs

Assess Spill Size
& Hazard Level

Small Spill?
(<100 mL, Contained)

Large Spill?
(>100 mL or Uncontained)

Evacuate Area
Alert Others

Call Emergency Services
& EH&S

No

Don Appropriate PPE:
- Respirator

- Chemical Goggles
- Butyl/Laminate Gloves

- Lab Coat

Yes Yes No

Contain Spill with
Inert Absorbent

(e.g., vermiculite, sand)

Collect Residue with
Non-Sparking Tools

Place in Sealed Container
for Hazardous Waste

Decontaminate Area
with Soap & Water

Spill Secured

Click to download full resolution via product page

Caption: Emergency workflow for a 3-Fluoro-2-methylpyridine spill.
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Spill Cleanup Methodology:

Evacuate: Immediately alert personnel in the area and evacuate if the spill is large or

ventilation is poor.

Control Ignition Sources: Remove all sources of ignition from the area.

Containment: For small spills, cover with a non-combustible absorbent material like sand,

vermiculite, or diatomaceous earth.

Collection: Using non-sparking tools, carefully scoop the absorbed material into a sealable,

properly labeled container for hazardous waste.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the container and any contaminated PPE as hazardous waste

according to institutional and local regulations.

First Aid Procedures
In case of exposure, follow these immediate first aid measures.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with copious amounts of water for at

least 15 minutes. Seek immediate medical

attention.[2][8]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][8]

Disposal Plan
Disposal of 3-Fluoro-2-methylpyridine and its contaminated materials must be handled as

hazardous waste.

Waste Collection: Collect waste in a designated, sealed, and properly labeled container. Do

not mix with other waste streams.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

Storage: Store waste containers in a cool, dry, well-ventilated area away from incompatible

materials.

Disposal: Contact your institution's Environmental Health & Safety (EH&S) department or a

licensed professional waste disposal service to arrange for pickup and disposal. Do not pour
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down the drain.

Quantitative Data Summary
The following tables provide key quantitative data for 3-Fluoro-2-methylpyridine and related

compounds for easy reference and comparison.

Table 1: Physical and Chemical Properties

Property
3-Fluoro-2-
methylpyridine

3-Methylpyridine
(Analog)

2-Methylpyridine
(Analog)

CAS Number 15931-15-4 108-99-6 109-06-8

Molecular Formula C₆H₆FN C₆H₇N C₆H₇N

Molecular Weight 111.12 g/mol [7] 93.13 g/mol [9] 93.13 g/mol

Boiling Point 114 °C[7] 144 °C[9] 128 - 129 °C[10]

Density 1.077 g/mL[7] 0.957 g/mL[9] 0.944 g/cm³[10]

Flash Point No data available 38 °C (100.4 °F)[2] 27 °C (81 °F)

Water Solubility Slightly soluble[11] Miscible
Completely

miscible[10]

Table 2: Toxicological and Exposure Data (Based on Analogs)
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Parameter Value Species Compound

LD50 Oral 400 mg/kg[2] Rat 3-Methylpyridine

LD50 Oral 790 mg/kg[3] Rat 2-Methylpyridine

LD50 Dermal 200 - 1000 mg/kg[2] Rabbit 3-Methylpyridine

LC50 Inhalation 5.03 mg/L (4 h)[2] Rat 3-Methylpyridine

Occupational

Exposure

No specific OEL

established. Follow

general guidelines for

pyridine (e.g., ACGIH

TLV-TWA 1 ppm).

N/A
Pyridine/Methylpyridin

es

Disclaimer: The toxicological data provided is for structurally similar compounds and should be

used as an estimation of potential toxicity. 3-Fluoro-2-methylpyridine has not been fully

investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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